Cas no 2101195-20-2 (4-amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide
• CAS No: 2101195-20-2
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5154407
• Update Time: 2025-08-04

4-amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N-butyl-1-cyclopentyl-

• Inchi： 1S/C13H22N4O/c1-2-3-8-15-13(18)12-11(14)9-16-17(12)10-6-4-5-7-10/h9-10H,2-8,14H2,1H3,(H,15,18)
• InChI Key： PIONPTNXRBUWLX-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(C(NCCCC)=O)=C(N)C=N1

Additional information on 4-amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide

4-Amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 2101195-20-2, known as 4-amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential therapeutic applications. The pyrazole ring serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate biological activities. In this case, the molecule incorporates an amino group, a butyl chain, and a cyclopentyl moiety, each contributing to its unique properties.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also facilitated its structural elucidation through advanced analytical tools like NMR spectroscopy and X-ray crystallography. The cyclopentyl group in the molecule is particularly noteworthy, as it imparts rigidity and enhances lipophilicity, which are critical for drug-like properties such as membrane permeability.

From a pharmacological perspective, 4-amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide has demonstrated promising activity in preclinical studies targeting various disease states. For instance, research published in *Nature Communications* highlights its potential as an inhibitor of kinase enzymes, which are implicated in cancer progression. The amino group plays a pivotal role in mediating interactions with target proteins, while the butyl chain enhances solubility and bioavailability. Furthermore, computational studies using molecular docking have revealed its ability to bind to specific pockets on protein surfaces with high affinity.

The development of this compound has been driven by the need for novel therapeutics that address unmet medical needs. Its unique combination of structural features makes it an attractive candidate for further investigation into its efficacy against neurodegenerative diseases and inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its progression through preclinical stages, with early results indicating favorable safety profiles.

In terms of applications, 4-amino-N-butyl-1-cyclopentyl-1H-pyrazole-5-carboxamide holds potential across multiple therapeutic areas. Its ability to modulate cellular signaling pathways makes it a compelling lead compound for drug discovery programs targeting cancer, inflammation, and central nervous system disorders. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its suitability for clinical use.

Looking ahead, the continued exploration of this compound's biological activities will undoubtedly yield valuable insights into its therapeutic potential. The integration of cutting-edge technologies such as artificial intelligence-driven drug design and high-throughput screening will further accelerate its development. As the scientific community delves deeper into understanding its mechanisms of action, we can anticipate exciting breakthroughs that may pave the way for innovative treatments.